![molecular formula C190H283N49O66 B1169209 FIBRONECTIN-BINDING PROTEIN PEPTIDE D3 CAS No. 119977-20-7](/img/no-structure.png)
FIBRONECTIN-BINDING PROTEIN PEPTIDE D3
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Fibronectin-Binding Protein Peptide D3 is a peptide that has a significant role in the interaction between cells and their extracellular matrix . It is an adhesin which enables Staphylococcus aureus (S. aureus) to adhere to host cells of another organism .
Synthesis Analysis
The synthesis of this compound involves a series of complex biochemical reactions. The peptide is isolated from gelatin (degraded collagen) using affinity chromatography, and the amino acid sequences are determined using HPLC-MS .Molecular Structure Analysis
The molecular structure of this compound is complex and involves a series of repeating globular domains with specific cell-binding sites for interactions with integrins . The peptide contains GPAG or GPPG .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve interactions with various other molecules. The peptide interacts with integrin α5β1 through a Fibronectin mediated-bridge .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
119977-20-7 |
---|---|
Molecular Formula |
C190H283N49O66 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.